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Compound of Interest

Compound Name: 5-(2-Hydroxyethyl)pyrrolidin-2-one

Cat. No.: B133155 Get Quote

An In-Depth Technical Guide to the Health and Safety of 5-(2-Hydroxyethyl)pyrrolidin-2-one

Introduction
5-(2-Hydroxyethyl)pyrrolidin-2-one, more commonly known in scientific literature and

commercial settings as 1-(2-Hydroxyethyl)-2-pyrrolidone or N-(2-Hydroxyethyl)-2-pyrrolidone

(CAS No. 3445-11-2), is a versatile heterocyclic compound.[1][2][3] Its unique properties,

including high water solubility and utility as a chemical intermediate, have led to its use in a

variety of applications, from a starting material in pharmaceutical synthesis to a component in

advanced printing inks.[2][4][5]

This technical guide is designed for researchers, scientists, and drug development

professionals who handle this compound. The objective is to provide a comprehensive, in-

depth understanding of its health and safety profile, moving beyond a simple recitation of

datasheet information. As a Senior Application Scientist, the focus here is on the causality

behind safety protocols and the implementation of self-validating risk management strategies in

a laboratory and development setting. This document synthesizes data from multiple

authoritative sources to present a holistic and actionable safety framework.

Chemical and Physical Hazard Profile
A foundational understanding of a substance's physical and chemical properties is the first step

in a robust safety assessment. These properties dictate its behavior under various laboratory

conditions and inform appropriate handling and storage procedures.
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The compound is generally stable under recommended storage conditions but is incompatible

with strong oxidizing agents and acids, which can trigger hazardous reactions.[6][7] In the

event of a fire, thermal decomposition will produce toxic and hazardous fumes, including

carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOx).[1][7][8]

Property Value Source(s)

CAS Number 3445-11-2 [1][3]

Molecular Formula C₆H₁₁NO₂ [1][3][6]

Molecular Weight ~129.16 g/mol [1][3]

Appearance

Clear, yellowish to deep brown

liquid; may solidify depending

on ambient temperature.

[7][9]

Boiling Point
~140-142 °C / 3 mmHg; ~296

°C at atmospheric pressure
[1]

Melting Point ~26 °C [9]

Density ~1.143 g/mL at 25 °C [7]

Flash Point

~100 °C (212 °F) - closed cup.

Note: Some sources report

lower values.

Water Solubility Very soluble [1][2]

Toxicological Assessment
The toxicological profile of 5-(2-Hydroxyethyl)pyrrolidin-2-one indicates that it is a substance

requiring careful handling. The primary hazards are associated with direct contact and

inhalation, with some data suggesting the potential for more severe effects upon repeated or

long-term exposure.

Acute Toxicity Data Summary
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Route Species Test Result Source(s)

Oral Rat LD50

>6,400 mm³/kg

bw; 14,430

mg/kg

[7][9]

Dermal Rat LD50 >2,000 mg/kg bw [9]

Inhalation Rat LC50 >0.008 mg/L air [9]

Eye Irritation Rabbit - Mild Irritant [7]

While the acute oral and dermal toxicity is relatively low, the compound is classified as harmful

if swallowed, in contact with skin, or inhaled by some suppliers. The most consistently reported

health effects are irritation to the eyes, skin, and respiratory system.[7][9][10] Prolonged or

repeated exposure may produce conjunctivitis.[7]

Certain safety data sheets indicate more significant long-term hazards, including suspicion of

causing cancer (Carcinogenicity, Category 2) and the potential to cause damage to the liver

through prolonged or repeated exposure (STOT RE 2). It is crucial for professionals to operate

under the assumption that these potential long-term effects are valid, adopting stringent

controls to minimize chronic exposure.
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Routes of Exposure Primary Health Effects

Inhalation Respiratory Irritation

Systemic Effects (Liver)

Prolonged/
Repeated Exposure

Dermal Contact Skin Irritation

Ocular Contact Serious Eye Irritation

Ingestion
Prolonged/

Repeated Exposure

Click to download full resolution via product page

Figure 1: Exposure Routes and Associated Health Effects.

GHS Hazard Communication
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazards. Based on a synthesis of available data,

the following classification represents a comprehensive and cautious approach to this

compound's hazards.[10]
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Pictograms

Signal Word Danger

Hazard Statements

H302 + H312 + H332: Harmful if swallowed, in

contact with skin or if inhaled. H315: Causes

skin irritation.[9][10] H318: Causes serious eye

damage. H335: May cause respiratory irritation.

[9] H351: Suspected of causing cancer. H373:

May cause damage to organs (Liver) through

prolonged or repeated exposure. H402: Harmful

to aquatic life.

Precautionary Statements

P201 & P202: Obtain special instructions before

use. Do not handle until all safety precautions

have been read and understood. P260 & P264:

Do not breathe mist or vapors. Wash skin

thoroughly after handling. P271 & P280: Use

only outdoors or in a well-ventilated area. Wear

protective gloves/protective clothing/eye

protection/face protection. P301+P312: IF

SWALLOWED: Call a POISON CENTER/doctor

if you feel unwell.[10] P305+P351+P338: IF IN

EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[9][10]

Risk Management and Safe Handling Protocols
Effective risk management is proactive, not reactive. The following protocols are designed as a

self-validating system to minimize exposure and ensure a safe operating environment. The

causality behind each step is explained to foster a deep-rooted culture of safety.

Protocol 4.1: Engineering Controls

The primary engineering control for this compound is ventilation.
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Mandatory Fume Hood Use: All weighing, transferring, and reaction work must be conducted

inside a certified chemical fume hood.

Causality: The compound's potential to cause respiratory irritation and suspected long-

term health effects upon inhalation necessitates its containment.[9] A fume hood captures

vapors and aerosols at the source, preventing them from entering the operator's breathing

zone.

Ventilation System Verification: Ensure the fume hood has a current inspection sticker and

that the airflow monitor indicates it is functioning correctly before beginning work.

Causality: This step validates that the primary engineering control is effective. An

improperly functioning hood provides a false sense of security.

Protocol 4.2: Personal Protective Equipment (PPE) Selection

PPE is the last line of defense and must be selected to match the specific hazards.

Eye and Face Protection: Wear chemical safety goggles conforming to EN 166(EU) or

NIOSH (US) standards.[9] If there is a significant splash risk, a full face shield should be

worn in addition to goggles.

Causality: The compound is classified as causing serious eye damage. Goggles provide a

seal around the eyes to protect from splashes and vapors, which standard safety glasses

do not.

Skin Protection: Wear nitrile or other chemically resistant gloves. A lab coat is mandatory. For

larger quantities, a chemically resistant apron is recommended.

Causality: The compound is a skin irritant and is harmful upon dermal absorption.[9][10]

Gloves and lab coats prevent direct skin contact. Always check glove compatibility charts

for breakthrough times.

Respiratory Protection: Respiratory protection is typically not required when work is

conducted within a functioning fume hood. If vapors or aerosols may be generated outside of

a hood, a NIOSH-approved respirator with an appropriate organic vapor cartridge is

necessary.
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Causality: This provides a backup to engineering controls, ensuring protection from

inhalation hazards in non-standard situations.

Start: Prepare to Handle
5-(2-Hydroxyethyl)pyrrolidin-2-one

Step 1: Verify
Engineering Controls

(Fume Hood On & Certified)

Step 2: Don Correct PPE
(Goggles, Gloves, Lab Coat)

Step 3: Perform Work
Inside Fume Hood

(Weighing, Transfer, Reaction)

Step 4: Decontaminate
Work Area & Glassware

Step 5: Segregate & Label
Chemical Waste

End: Remove PPE &
Wash Hands Thoroughly

Click to download full resolution via product page

Figure 2: Standard Safe Handling Workflow.

Protocol 4.3: Storage Requirements
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Container: Keep the container tightly closed.[6][8]

Location: Store in a dry, cool, and well-ventilated area designated for chemical storage.[6][8]

[9]

Segregation: Store away from incompatible materials, particularly strong oxidizing agents

and acids.[6][7][8]

Causality: Proper storage prevents degradation, minimizes the release of vapors, and

avoids accidental mixing with incompatible chemicals that could lead to fire or the release

of toxic substances.

Emergency Procedures and First Aid
Rapid and correct response during an emergency can significantly mitigate harm.

First Aid Measures
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Exposure Immediate Action Source(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

[1][6][8]

Skin Contact

Take off immediately all

contaminated clothing. Wash

off with soap and plenty of

water for at least 15 minutes.

Seek medical attention if

irritation develops or persists.

[7][8][9]

Inhalation

Move victim to fresh air and

keep at rest in a position

comfortable for breathing. If

breathing is difficult, give

oxygen. If not breathing,

perform artificial respiration.

Seek immediate medical

attention.

[1][8][9][11]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

physician or Poison Control

Center immediately.

[1][8][9]

Protocol 5.1: Accidental Release/Spill Cleanup

Evacuate & Alert: Immediately alert others in the area and evacuate non-essential personnel.

Control Ignition Sources: Remove all sources of ignition (flames, sparks, hot surfaces).[7][8]
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Ventilate: Ensure the area is well-ventilated (if safe to do so).

Assess & PPE: Assess the size of the spill. For small spills, personnel with appropriate

training and PPE (respirator, goggles, chemical gloves, lab coat) may proceed. For large

spills, evacuate and call emergency responders.

Contain & Absorb: Cover drains. Contain the spill using dikes or inert absorbent material

such as sand, earth, or vermiculite.[7][8] Do not use combustible materials like sawdust.

Collect & Dispose: Carefully collect the absorbed material using non-sparking tools and

place it into a suitable, labeled container for chemical waste disposal.[7][8]

Decontaminate: Clean the spill area thoroughly with soap and water, collecting the cleaning

water for disposal as hazardous waste.
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Figure 3: Decision Tree for Spill Response.

Environmental Fate and Disposal
While the primary focus of this guide is human health, responsible chemical stewardship

requires consideration of environmental impact.
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Ecotoxicity Data Summary

Test Species Result Duration Source(s)

Toxicity to fish Danio rerio LC50: >120 mg/L 96 h [9]

Toxicity to

daphnia
Daphnia magna

EC50: >100

mg/L
48 h [9]

Toxicity to algae
Desmodesmus

subspicatus

EC50: >100

mg/L
72 h [9]

Despite relatively low acute toxicity to aquatic organisms, the compound is classified as harmful

to aquatic life (H402). Therefore, discharge into the environment, including sewers and

waterways, must be strictly avoided.[9]

All waste containing 5-(2-Hydroxyethyl)pyrrolidin-2-one, including contaminated absorbent

materials and cleaning solutions, must be collected in properly labeled, sealed containers.

Disposal must be carried out through a licensed and approved waste disposal plant in

accordance with all local, state, and federal regulations.[9]

Conclusion
5-(2-Hydroxyethyl)pyrrolidin-2-one is a valuable chemical for research and development.

However, its toxicological profile necessitates a high degree of respect and caution. It is an

irritant to the skin, eyes, and respiratory system, is harmful via multiple exposure routes, and

carries a suspicion of long-term health effects, including carcinogenicity and organ damage.

By understanding the causality behind safety measures—from the critical role of fume hoods in

preventing inhalation to the selection of specific PPE to guard against dermal and ocular

damage—professionals can establish a robust and self-validating safety culture. Adherence to

the handling, storage, and emergency protocols outlined in this guide is paramount to ensuring

the safety of laboratory personnel and the protection of the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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